1,4-Benzenedisulfonic acid, 2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(3-amino-3-oxopropyl)(phenylmethyl)amino]-1,3,5-triazine-4,2-diyl]imino]]bis-, hexasodium salt

• CAS No.: 68134-04-3
• Molecular Formula: C52H44N14Na6O20S6
• Molecular Weight: 1515.3 g/mol
• IUPAC Name: hexasodium;2-[[4-[(3-amino-3-oxopropyl)-benzylamino]-6-[4-[2-[4-[[4-[(3-amino-3-oxopropyl)-benzylamino]-6-(2,5-disulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]-3-sulfonatoanilino]-1,3,5-triazin-2-yl]amino]benzene-1,4-disulfonate
• InChI: InChI=1S/C52H50N14O20S6.6Na/c53-45(67)21-23-65(29-31-7-3-1-4-8-31)51-61-47(59-49(63-51)57-39-27-37(87(69,70)71)17-19-41(39)89(75,76)77)55-35-15-13-33(43(25-35)91(81,82)83)11-12-34-14-16-36(26-44(34)92(84,85)86)56-48-60-50(58-40-28-38(88(72,73)74)18-20-42(40)90(78,79)80)64-52(62-48)66(24-22-46(54)68)30-32-9-5-2-6-10-32;;;;;;/h1-20,25-28H,21-24,29-30H2,(H2,53,67)(H2,54,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,78,79,80)(H,81,82,83)(H,84,85,86)(H2,55,57,59,61,63)(H2,56,58,60,62,64);;;;;;/q;6*+1/p-6
• InChI Key: CYUREWDYTMFDFF-UHFFFAOYSA-H
• Canonical SMILES: C1=CC=C(C=C1)CN(CCC(=O)N)C2=NC(=NC(=N2)NC3=C(C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-])NC4=CC(=C(C=C4)C=CC5=C(C=C(C=C5)NC6=NC(=NC(=N6)N(CCC(=O)N)CC7=CC=CC=C7)NC8=C(C=CC(=C8)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Description

Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) involves multiple steps, including the formation of intermediate compounds. The process typically starts with the preparation of the vinylenebis(phenylene)imino intermediate, followed by the introduction of sulfonate groups and the triazine ring. The reaction conditions often require controlled temperatures, pH levels, and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and continuous flow processes. The use of automated systems allows for precise control over reaction conditions, ensuring high yields and purity of the final product. The industrial production process also involves rigorous quality control measures to meet regulatory standards.

Chemical Reactions Analysis

Types of Reactions

Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical properties.

Reduction: Reduction reactions can lead to the formation of reduced derivatives with different functionalities.

Substitution: The sulfonate groups can be substituted with other functional groups, leading to the formation of new compounds with varied properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) has numerous applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: Employed in biochemical assays and as a labeling agent for studying biological processes.

Medicine: Investigated for its potential therapeutic properties and as a diagnostic tool.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) involves its interaction with specific molecular targets and pathways. The compound’s sulfonate groups enable it to bind to various proteins and enzymes, modulating their activity. This binding can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects.

Comparison with Similar Compounds

Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) can be compared to other sulfonated compounds, such as:

Sodium dodecyl sulfate: A widely used surfactant with similar solubility properties.

Sodium sulfonate: Another sulfonated compound with applications in detergents and industrial processes.

The uniqueness of Hexasodium 2,2’-(vinylenebis((3-sulphonato-4,1-phenylene)imino(6-((3-amino-3-oxopropyl)(phenylmethyl)amino)-1,3,5-triazine-4,2-diyl)imino))bis(benzene-1,4-disulphonate) lies in its complex structure and the presence of multiple functional groups, which confer a wide range of chemical and biological activities.